5-Amino-6-cyano-7-phenyl-2-(phenylamino)thieno[3,2-b]pyridine-3-carboxamide

• IUPAC Name: 5-amino-2-anilino-6-cyano-7-phenylthieno[3,2-b]pyridine-3-carboxamide
• InChI: InChI=1S/C21H15N5OS/c22-11-14-15(12-7-3-1-4-8-12)18-17(26-19(14)23)16(20(24)27)21(28-18)25-13-9-5-2-6-10-13/h1-10,25H,(H2,23,26)(H2,24,27)
• InChI Key: VJCANGHIFSKRFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC3=C2SC(=C3C(=O)N)NC4=CC=CC=C4)N)C#N
• Molecular Formula: C21H15N5OS
• Molecular Weight: 385.4 g/mol

Description

5-Amino-6-cyano-7-phenyl-2-(phenylamino)thieno[3,2-b]pyridine-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Heterocyclic Synthesis and Derivative Exploration

Research on heterocyclic compounds, including thieno[3,2-b]pyridine derivatives, has shown significant interest due to their potential medicinal and biological activities. For instance, studies have investigated the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, exploring various reagents for heterocyclic formation, highlighting the versatile nature of thieno compounds in chemical synthesis (Clark & Hitiris, 1984). Similarly, the synthesis and antimicrobial activity of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives have been explored, indicating their potential in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antimicrobial and Antiproliferative Activities

Some derivatives of thieno[3,2-b]pyridine have demonstrated promising antimicrobial and antiproliferative activities, suggesting their utility in medicinal chemistry. A study on the synthesis and reactions of new heterocyclic compounds containing thienylthieno[2,3-b]pyridine moiety highlighted their potential biological applications, with some compounds exhibiting significant activity (Bakhite et al., 2004). Another research effort synthesized and evaluated the antiproliferative activity of 2-chlorophenyl carboxamide thienopyridines, revealing insights into the structure-activity relationships of these derivatives (van Rensburg et al., 2017).

Structural Elucidation and Synthesis Techniques

The synthesis and structural elucidation of thieno[3,2-b]pyridine derivatives have been extensively studied, offering a foundation for future pharmaceutical and chemical research. For example, novel synthesis approaches have been developed for thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, showcasing the versatility of synthons in creating complex heterocyclic structures (El-Meligie et al., 2020). Additionally, water-mediated synthesis methods have been applied to related compounds, supported by experimental and computational studies to assess their non-linear optical properties and molecular docking potential (Jayarajan et al., 2019).